Cas no 7464-68-8 (1,5-Dimethyl-4-nitroimidazole)

• Product Name: 1,5-Dimethyl-4-nitroimidazole
• CAS No: 7464-68-8
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• MDL: MFCD01721572
• CID: 979629
• PubChem ID: 24048
• Update Time: 2025-06-13

1,5-Dimethyl-4-nitroimidazole Chemical and Physical Properties

Names and Identifiers

• 1,5-dimethyl-4-nitro-1H-Imidazole
• 1,5-Dimethyl-4-nitro-1H-imidazol
• 1,5-Dimethyl-4-nitro-imidazol
• 1,5-dimethyl-4-nitro-imidazole
• 1,5-Dimethyl-4-nitroimidazole
• 1H-Imidazole,1,5-dimethyl-4-nitro
• Imidazole,1,5-dimethyl-4-nitro
• NSC 400014
• 1H-Imidazole, 1,5-dimethyl-4-nitro-
• Imidazole, 1,5-dimethyl-4-nitro-
• 1,5-Dimethyl-4-nitro-1H-imidazole (9CI)
• NSC400014
• Imidazole,5-dimethyl-4-nitro-
• ULEIQLOXYAULFE-UHFFFAOYSA-N
• 1H-Imidazole,5-dimethyl-4-nitro-
• 5023AJ
• TRA0057982
• FCH2298253
• SY023762
• AKOS025404413
• A865846
• UNII-5G7RGP46ZX
• DTXSID40225619
• AS-31706
• 7464-68-8
• NSC-400014
• MFCD01721572
• SCHEMBL422634
• FT-0714680
• 5G7RGP46ZX
• BRN 0127676
• 1 pound not5-Dimethyl-4-nitroimidazole
• STL587008
• DA-30176
• 1H-Imidazole, 1,5-dimethyl-4-nitro-(9CI)
• DTXCID20148110

• MDL： MFCD01721572
• Inchi： 1S/C5H7N3O2/c1-4-5(8(9)10)6-3-7(4)2/h3H,1-2H3
• InChI Key： ULEIQLOXYAULFE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)N(C)C=N1)=O
• BRN： 0127676

Computed Properties

• Exact Mass: 141.05400
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 153-157 ºC
• Solubility: Dissolution (49 g/l) (25 º C),
• PSA: 63.64000
• LogP: 1.15990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1,5-Dimethyl-4-nitroimidazole

Recent Advances in the Study of 1,5-Dimethyl-4-nitroimidazole (CAS: 7464-68-8)

The compound 1,5-Dimethyl-4-nitroimidazole (CAS: 7464-68-8) has garnered significant attention in recent years due to its potential applications in the fields of chemical biology and medicinal chemistry. This nitroimidazole derivative is known for its unique chemical properties, which make it a valuable scaffold for the development of novel therapeutic agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities, particularly in the context of antimicrobial and anticancer research.

One of the key areas of investigation has been the synthesis and structural modification of 1,5-Dimethyl-4-nitroimidazole. Researchers have developed more efficient synthetic routes to produce this compound with higher yields and purity. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method that reduces the number of steps required for synthesis while maintaining excellent enantioselectivity. This advancement is critical for scaling up production and facilitating further pharmacological studies.

In terms of biological activity, 1,5-Dimethyl-4-nitroimidazole has shown promising results as an antimicrobial agent. A recent in vitro study highlighted its efficacy against drug-resistant strains of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The compound's ability to disrupt bacterial cell wall synthesis and inhibit key enzymatic pathways has been identified as a potential mechanism underlying its antimicrobial effects. These findings suggest that 1,5-Dimethyl-4-nitroimidazole could serve as a lead compound for the development of new antibiotics.

Another exciting development is the exploration of 1,5-Dimethyl-4-nitroimidazole in cancer research. Preliminary studies have indicated that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with solid tumors. Researchers are investigating its potential to induce apoptosis and inhibit angiogenesis, which are critical processes in tumor growth and metastasis. A 2024 study published in Cancer Research reported that 1,5-Dimethyl-4-nitroimidazole could enhance the efficacy of conventional chemotherapy drugs when used in combination, opening new avenues for combination therapy strategies.

Despite these promising findings, challenges remain in the clinical translation of 1,5-Dimethyl-4-nitroimidazole. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Additionally, more comprehensive toxicological assessments are required to ensure its safety profile. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 1,5-Dimethyl-4-nitroimidazole (CAS: 7464-68-8) represents a versatile and promising molecule in the realm of chemical biology and medicinal chemistry. Recent advancements in its synthesis, coupled with its demonstrated biological activities, underscore its potential as a candidate for drug development. Future research should focus on optimizing its pharmacological properties and exploring its applications in treating infectious diseases and cancer. The ongoing studies in this field are expected to yield valuable insights that could pave the way for innovative therapeutic solutions.